Cas no 1805519-03-2 (4-Bromo-5-chloromethyl-2-hydroxypyridine)

• Product Name: 4-Bromo-5-chloromethyl-2-hydroxypyridine
• CAS No: 1805519-03-2
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• CID: 4900288
• Update Time: 2025-07-22

4-Bromo-5-chloromethyl-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloromethyl-2-hydroxypyridine

• Inchi： 1S/C6H5BrClNO/c7-5-1-6(10)9-3-4(5)2-8/h1,3H,2H2,(H,9,10)
• InChI Key： GAWXAXFPRJZMPA-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC=C1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-5-chloromethyl-2-hydroxypyridine

Professional Introduction to 4-Bromo-5-chloromethyl-2-hydroxypyridine (CAS No. 1805519-03-2)

4-Bromo-5-chloromethyl-2-hydroxypyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic aromatic molecule, identified by the CAS number 1805519-03-2, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The presence of both bromo and chloromethyl substituents, coupled with a hydroxyl group, makes it a valuable intermediate for constructing more complex molecular architectures.

The compound’snucleophilic substitution reactions are particularly noteworthy, as they enable the formation of diverse derivatives through straightforward chemical transformations. These derivatives have been explored in various therapeutic contexts, including oncology, anti-inflammatory agents, and central nervous system (CNS) drugs. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are pivotal in targeting aberrant signaling pathways associated with diseases such as cancer.

In the context of modern drug discovery, 4-Bromo-5-chloromethyl-2-hydroxypyridine serves as a cornerstone for medicinal chemists seeking to develop novel small-molecule inhibitors. Itspyridine core is a privileged scaffold that enhances binding affinity and selectivity towards biological targets. For instance, researchers have leveraged this compound to design molecules that modulate the activity of tyrosine kinases, which are overexpressed in many solid tumors. Thebromine atom, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allowing for the introduction of aryl or amino groups with high efficiency.

Thehydroxyl functionality at the 2-position of the pyridine ring further contributes to the compound’s reactivity and adaptability. This group can participate in hydrogen bonding interactions within protein binding pockets, improving pharmacokinetic profiles. Moreover, it can be oxidized or reduced to introduce additional variability into drug candidates. Such modifications have been instrumental in optimizing solubility, metabolic stability, and overall bioavailability.

Recent advancements in computational chemistry have enhanced our understanding of how 4-Bromo-5-chloromethyl-2-hydroxypyridine interacts with biological targets. Molecular docking studies have revealed that itschloromethyl substituent is critical for achieving high-affinity binding to enzyme active sites. These insights have guided the design of next-generation inhibitors with improved potency and reduced off-target effects. Additionally, virtual screening techniques have been employed to identify novel analogs of this compound that may exhibit enhanced therapeutic activity.

The compound’s utility extends beyond kinase inhibition; it has also been explored in the development of antiviral and antibacterial agents. Thebromomethyl group, for example, can be used to attach bioactive moieties that disrupt viral replication or bacterial cell wall synthesis. Such applications underscore the importance ofpseudoephedrine derivatives as versatile building blocks in medicinal chemistry.

In conclusion, 4-Bromo-5-chloromethyl-2-hydroxypyridine (CAS No. 1805519-03-2) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it indispensable for developing targeted therapies across multiple disease areas. As research progresses, new applications and synthetic strategies are likely to emerge, further solidifying its role as a key intermediate in drug discovery.